Cas no 609-54-1 (2,5-Dimethylbenzenesulfonic acid)

2,5-Dimethylbenzenesulfonic acid structure
609-54-1 structure
Product Name:2,5-Dimethylbenzenesulfonic acid
CAS No:609-54-1
MF:C8H10O3S
MW:186.228201389313
MDL:MFCD00671745
CID:38804
PubChem ID:87567321
Update Time:2025-04-18

2,5-Dimethylbenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethylbenzenesulfonic acid
    • p-Xylene-2-sulfonic Acid Hydrate
    • p-Xylenesulfonicacid
    • 2,5-Dimethylbenzenesulfonic acid dihydrate
    • 2,5-Dimethylbenzenesulfonic Acid Hydrate
    • 2,5-Xylenesulfonicacid (7CI,8CI)
    • 2,5-Dimethylbenzenesulfonate
    • p-Xylene-2-sulfonic acid
    • p-Xylenesulfonic acid
    • Benzenesulfonic acid, 2,5-dimethyl-
    • 2,5-Dimethyl-benzenesulfonic acid
    • L1SEA5QNP9
    • 2,4-Xylenesulfonic acid hydrate
    • IRLYGRLEBKCYPY-UHFFFAOYSA-N
    • 2,5-Xylenesulfonic acid
    • p-Xylene-2-sulphonic acid
    • DSSTox_RID_79800
    • DSSTox_CID_21641
    • DSSTox_GSID_41641
    • p-Xylene-2-sulfonicAcidHydrate
    • C8H10SO3
    • C8H10O3S.H2O
    • Tox21_301014
    • STK368
    • CAS-609-54-1
    • 2,5-dimethylbenzene-1-sulfonate
    • UNII-L1SEA5QNP9
    • J154.158G
    • MFCD00151010
    • 2,5-Xylenesulfonic acid (7CI,8CI); 2,5-Dimethylbenzenesulfonic acid; 2,5-Dimethylbenzene-1-sulfonic acid; p-Xylenesulfonic acid; Benzenesulfonic acid, 2,5-dimethyl-
    • CHEMBL3182118
    • DTXSID5041641
    • Q27282599
    • CS-0094854
    • 4-xylene-2-sulfonate
    • AM101013
    • FT-0610454
    • 609-54-1 anhydrous
    • EINECS 210-193-5
    • SCHEMBL246828
    • D75645
    • DTXCID3021641
    • NCGC00248254-01
    • AKOS003239445
    • xylate (p-xylene-2-sulfonic acid)
    • SY104686
    • xylate (p-xylene-2-sulphonate)
    • sulfo-p-xylylene
    • AS-12218
    • 609-54-1
    • NCGC00254916-01
    • D0681
    • NS00034507
    • A832970
    • STK368002
    • DB-053754
    • MDL： MFCD00671745
    • Inchi： 1S/C8H10O3S/c1-6-3-4-7(2)8(5-6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
    • InChI Key： IRLYGRLEBKCYPY-UHFFFAOYSA-N
    • SMILES： S(C1C=C(C)C=CC=1C)(=O)(=O)O

Computed Properties

  • Exact Mass: 186.03500
  • Monoisotopic Mass: 186.035065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 62.8
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.3286 (rough estimate)
  • Melting Point: 84.0 to 88.0 deg-C
  • Boiling Point: 531.5°C at 760 mmHg
  • Flash Point: 275.2°C
  • Refractive Index: 1.5081 (estimate)
  • PSA: 62.75000
  • LogP: 2.63090
  • Sensitiveness: Hygroscopic
  • Solubility: Not available

2,5-Dimethylbenzenesulfonic acid Security Information

2,5-Dimethylbenzenesulfonic acid Customs Data

  • HS CODE：2904100000
  • Customs Data：

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2,5-Dimethylbenzenesulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019087357-5g
2,5-Dimethylbenzenesulfonic acid
 609-54-1 98%
5g
 $227.36 2023-09-01
Alichem
A019087357-10g
2,5-Dimethylbenzenesulfonic acid
 609-54-1 98%
10g
 $399.36 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P26670-25g
2,5-Dimethylbenzenesulfonic acid
 609-54-1
25g
 ¥238.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P26670-100g
2,5-Dimethylbenzenesulfonic acid
 609-54-1
100g
 ¥618.0 2021-09-08
abcr
AB116168-25 g
2,5-Dimethylbenzenesulfonic acid hydrate, 98%; .
 609-54-1 98%
25 g
 €65.50 2023-07-20
abcr
AB116168-100 g
2,5-Dimethylbenzenesulfonic acid hydrate, 98%; .
 609-54-1 98%
100 g
 €131.00 2023-07-20
abcr
AB116168-500 g
2,5-Dimethylbenzenesulfonic acid hydrate, 98%; .
 609-54-1 98%
500 g
 €475.00 2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
X1376-25G
2,5-Dimethylbenzenesulfonic acid
 609-54-1
25g
 ¥779.63 2023-11-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
X834868-100g
p-Xylene-2-sulfonic Acid Hydrate
 609-54-1 ≥98%
100g
 726.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D0681-25g
2,5-Dimethylbenzenesulfonic acid
 609-54-1 98.0%(LC&T)
25g
 ￥360.0 2022-05-30

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